![molecular formula C15H9ClN2O3 B2833622 1H-isochromene-1,3,4-trione 4-[N-(4-chlorophenyl)hydrazone] CAS No. 86671-86-5](/img/structure/B2833622.png)
1H-isochromene-1,3,4-trione 4-[N-(4-chlorophenyl)hydrazone]
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1H-isochromene-1,3,4-trione 4-[N-(4-chlorophenyl)hydrazone] is a synthetic compound that has been studied extensively in the scientific community due to its wide range of potential applications. This compound is a derivative of isochromene, a naturally occurring compound found in various plants, and has a variety of properties that make it useful for various research applications. The compound is also known as 4-chlorophenylhydrazone and is used as a reagent in organic synthesis.
Scientific Research Applications
- Researchers have explored the potential of this compound as an anticancer agent. Its ability to inhibit cell proliferation and induce apoptosis in cancer cells makes it a promising candidate for further investigation .
- The compound has demonstrated anti-inflammatory effects by modulating key pathways involved in inflammation. It could be valuable in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease .
- Studies suggest that 1H-isochromene-1,3,4-trione 4-[N-(4-chlorophenyl)hydrazone] possesses antioxidant properties. Antioxidants play a crucial role in protecting cells from oxidative stress and preventing damage caused by free radicals .
- Neuroprotection is another area of interest. The compound has shown promise in protecting neurons from damage, potentially benefiting conditions like Alzheimer’s disease and Parkinson’s disease .
- Due to its hydrazone moiety, this compound can chelate metal ions. Metal chelators are essential in various applications, including metal detoxification and treatment of metal-related diseases .
- Researchers have investigated the photophysical behavior of this compound. Its fluorescence properties make it useful for applications in sensors, imaging, and optoelectronic devices .
Anticancer Activity
Anti-inflammatory Properties
Antioxidant Potential
Neuroprotective Effects
Metal Chelation
Photophysical Properties
ChemicalBook: 1H-ISOCHROMENE-1,3,4-TRIONE 4-[N-(2,4-DICHLOROPHENYL)HYDRAZONE]
properties
IUPAC Name |
4-[(4-chlorophenyl)diazenyl]-1-hydroxyisochromen-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9ClN2O3/c16-9-5-7-10(8-6-9)17-18-13-11-3-1-2-4-12(11)14(19)21-15(13)20/h1-8,19H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWORWFXENZDQRG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C(=O)OC(=C2C=C1)O)N=NC3=CC=C(C=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9ClN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.69 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1H-isochromene-1,3,4-trione 4-[N-(4-chlorophenyl)hydrazone] |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.